Cas no 1447841-02-2 (tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate
• CAS No: 1447841-02-2
• MF: C₁₂H₂₅NO₄
• MW: 247.331204175949
• CID: 6216544
• PubChem ID: 123992705
• Update Time: 2025-05-22

tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate
• EN300-7111957
• 1447841-02-2

• Inchi： 1S/C12H25NO4/c1-11(2,3)16-8-9(7-14)13-10(15)17-12(4,5)6/h9,14H,7-8H2,1-6H3,(H,13,15)
• InChI Key： RCOODHLCPDVVPW-UHFFFAOYSA-N
• SMILES： O(CC(CO)NC(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 247.17835828g/mol
• Monoisotopic Mass: 247.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate

Comprehensive Analysis of tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate (CAS 1447841-02-2): Properties and Applications

The compound tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate (CAS 1447841-02-2) is a specialized organic molecule with significant relevance in pharmaceutical and chemical synthesis. Its unique structure, featuring both tert-butoxy and carbamate functional groups, makes it a versatile intermediate in drug development. Researchers and industry professionals often search for "tert-butyl carbamate derivatives" or "hydroxypropan-2-yl carbamate applications," reflecting its growing importance in modern chemistry.

In recent years, the demand for high-purity intermediates like CAS 1447841-02-2 has surged due to advancements in peptide synthesis and small-molecule drug discovery. The compound's hydroxypropan-2-yl moiety provides an excellent handle for further modifications, making it valuable in creating targeted therapeutics. Discussions in scientific forums frequently center around "carbamate protecting groups in organic synthesis" and "tert-butoxy group stability," topics directly related to this compound's utility.

The synthesis of tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate typically involves multi-step organic reactions, with careful attention to stereochemistry and yield optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for verifying its purity, especially when used in GMP-compliant pharmaceutical production. Current research trends explore its potential in bioconjugation and prodrug design, addressing frequent search queries about "carbamate linkers in drug delivery."

From a regulatory perspective, CAS 1447841-02-2 falls under standard laboratory chemicals, with proper handling focusing on organic solvent safety rather than hazardous classification. Its stability under various pH conditions makes it particularly interesting for formulators investigating "pH-sensitive drug carriers." The compound's dual protecting group strategy (both tert-butoxy and carbamate) offers unique advantages in orthogonal deprotection sequences, a hot topic in combinatorial chemistry discussions.

Emerging applications of this compound include its use in antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras), aligning with industry shifts toward targeted cancer therapies. Laboratory searches often combine terms like "tert-butyl carbamate solubility" with "biocompatible linkers," reflecting interdisciplinary interest. Recent patent literature demonstrates its incorporation into sustained-release formulations, particularly for CNS-targeting compounds where the hydroxypropan-2-yl group enhances blood-brain barrier penetration.

Quality control of CAS 1447841-02-2 requires stringent monitoring of residual solvents and isomeric purity, topics frequently addressed in pharmaceutical analytical chemistry webinars. The compound's chiral center at the propan-2-yl position makes it valuable for asymmetric synthesis studies, responding to growing market demand for enantiomerically pure APIs. Discussions in research communities often connect this molecule to "green chemistry approaches" due to its potential for atom-economical transformations.

In formulation science, the logP and hydrogen bonding capacity of tert-butyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate make it a subject of interest for computational chemistry modeling. Recent publications correlate its molecular properties with drug-likeness scores, addressing common queries about "carbamate group pharmacokinetics." The compound's compatibility with solid-phase synthesis techniques further expands its utility in high-throughput screening platforms.

Storage recommendations for this compound emphasize protection from moisture and strong acids/bases to maintain the integrity of its tert-butoxycarbonyl (Boc) group. These practical considerations frequently appear in chemical handling guidelines alongside searches for "carbamate stability studies." The molecule's melting point and thermal decomposition profile are critical parameters for process chemists developing continuous flow synthesis methods.

Future research directions for CAS 1447841-02-2 may explore its role in click chemistry applications or as a building block for metal-organic frameworks (MOFs) with pharmaceutical loading capabilities. These potential uses align with trending searches for "multifunctional chemical scaffolds" and "smart drug delivery systems." The compound's balanced lipophilicity/hydrophilicity profile continues to attract formulation scientists working on nanoparticle drug carriers.